Desloratadine Citric Amide
Desloratadine Citric Amide
Brand Name:
Vulcanchem
CAS No.:
1797131-43-1
VCID:
VC0116609
InChI:
InChI=1S/C25H25ClN2O6/c26-18-5-6-19-17(12-18)4-3-16-2-1-9-27-23(16)22(19)15-7-10-28(11-8-15)20(29)13-25(34,24(32)33)14-21(30)31/h1-2,5-6,9,12,34H,3-4,7-8,10-11,13-14H2,(H,30,31)(H,32,33)
SMILES:
C1CC2=C(C=CC(=C2)Cl)C(=C3CCN(CC3)C(=O)CC(CC(=O)O)(C(=O)O)O)C4=C1C=CC=N4
Molecular Formula:
C25H25ClN2O6
Molecular Weight:
484.933
Desloratadine Citric Amide
CAS No.: 1797131-43-1
Cat. No.: VC0116609
Molecular Formula: C25H25ClN2O6
Molecular Weight: 484.933
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1797131-43-1 |
|---|---|
| Molecular Formula | C25H25ClN2O6 |
| Molecular Weight | 484.933 |
| IUPAC Name | 2-[2-[4-(13-chloro-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-ylidene)piperidin-1-yl]-2-oxoethyl]-2-hydroxybutanedioic acid |
| Standard InChI | InChI=1S/C25H25ClN2O6/c26-18-5-6-19-17(12-18)4-3-16-2-1-9-27-23(16)22(19)15-7-10-28(11-8-15)20(29)13-25(34,24(32)33)14-21(30)31/h1-2,5-6,9,12,34H,3-4,7-8,10-11,13-14H2,(H,30,31)(H,32,33) |
| Standard InChI Key | XGIKKMKTABMKLH-UHFFFAOYSA-N |
| SMILES | C1CC2=C(C=CC(=C2)Cl)C(=C3CCN(CC3)C(=O)CC(CC(=O)O)(C(=O)O)O)C4=C1C=CC=N4 |
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